![molecular formula C19H24N4O4S B3012459 N-((1-(6-methylpyridazin-3-yl)piperidin-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide CAS No. 1797217-84-5](/img/structure/B3012459.png)
N-((1-(6-methylpyridazin-3-yl)piperidin-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide
Overview
Description
The compound “N-methyl-1-(6-methylpyridazin-3-yl)piperidin-3-amine” is a related compound with a CAS Number of 1247729-18-5 . It has a molecular weight of 206.29 and is an oil at room temperature .
Molecular Structure Analysis
The InChI code for “N-methyl-1-(6-methylpyridazin-3-yl)piperidin-3-amine” is 1S/C11H18N4/c1-9-5-6-11(14-13-9)15-7-3-4-10(8-15)12-2/h5-6,10,12H,3-4,7-8H2,1-2H3 . This can be used to generate the molecular structure.Physical And Chemical Properties Analysis
“N-methyl-1-(6-methylpyridazin-3-yl)piperidin-3-amine” has a molecular weight of 206.29 . It is an oil at room temperature .Scientific Research Applications
Anticancer Properties
Piperidine derivatives have demonstrated promising anticancer activity. Researchers have synthesized compounds containing the piperidine moiety and investigated their effects against cancer cells. Structure-activity relationship studies revealed that specific modifications, such as the presence of halogen, carboxyl, nitro, or methyl groups, can enhance the cytotoxicity of these derivatives . Further exploration of this compound’s potential as an anticancer agent is warranted.
Antiviral Applications
The piperidine nucleus has also shown antiviral properties. While specific studies on this particular compound are limited, other piperidine-based molecules have exhibited antiviral effects. Researchers have isolated piperidine alkaloids from natural herbs, including Piperine, Evodiamine, Matrine, Berberine, and Tetrandine, which display antiproliferative and antimetastatic effects against various cancers . Investigating the antiviral potential of our compound could be valuable.
Antipsychotic Applications
Piperidine-based compounds have relevance in the field of antipsychotic medications. The piperidine moiety contributes to the pharmacological profile of certain antipsychotic drugs. Exploring our compound’s affinity for neurotransmitter receptors and its potential impact on psychotic disorders could be intriguing.
Safety And Hazards
properties
IUPAC Name |
N-[[1-(6-methylpyridazin-3-yl)piperidin-4-yl]methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O4S/c1-14-2-5-19(22-21-14)23-8-6-15(7-9-23)13-20-28(24,25)16-3-4-17-18(12-16)27-11-10-26-17/h2-5,12,15,20H,6-11,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHYLIGXPODOQSZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)N2CCC(CC2)CNS(=O)(=O)C3=CC4=C(C=C3)OCCO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(6-methylpyridazin-3-yl)piperidin-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-cyclohexyl-2-[6-(furan-2-yl)pyridazin-3-yl]sulfanylacetamide](/img/structure/B3012383.png)
![7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-3-methyl-8-(3-methylpiperidin-1-yl)-1H-purine-2,6(3H,7H)-dione](/img/structure/B3012384.png)
![2-[Methyl(pyridin-2-yl)amino]cyclopentan-1-ol](/img/structure/B3012387.png)
![(4-Chlorophenyl)-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]methanone](/img/structure/B3012390.png)
![1-[[4-(4-Methoxyphenyl)piperazin-1-yl]methyl]benzo[f]chromen-3-one](/img/structure/B3012391.png)
